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Compound of Interest

Compound Name: Dichloromaleic anhydride

Cat. No.: B073337 Get Quote

Technical Support Center: Dichloromaleic
Anhydride
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with dichloromaleic anhydride. Below are frequently

asked questions, troubleshooting guides, and experimental protocols related to its stability in

the presence of water and bases.

Frequently Asked Questions (FAQs)
Q1: What is dichloromaleic anhydride and what are its primary characteristics?

Dichloromaleic anhydride (CAS RN: 1122-17-4) is a white to light yellow crystalline solid.[1] It

is an acid anhydride of dichloromaleic acid and is used in organic synthesis and polymer

chemistry.[2] It is known to be moisture-sensitive and requires careful handling and storage.[3]

Q2: How should I properly store dichloromaleic anhydride?

To ensure its stability, dichloromaleic anhydride should be stored in a cool, dry, and well-

ventilated place.[3][4] The container must be kept tightly closed to prevent exposure to

atmospheric moisture.[3] For long-term storage, keeping it under an inert gas atmosphere is

recommended. Some suppliers suggest storage at temperatures below 15°C or even in a

freezer at -20°C.[1]
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Q3: What happens when dichloromaleic anhydride is exposed to water?

Dichloromaleic anhydride is highly sensitive to moisture.[3] It readily hydrolyzes in the

presence of water to form its corresponding dicarboxylic acid, dichloromaleic acid.[5] This

reaction is often undesirable and can lead to the degradation of the starting material.[6]

Therefore, all experiments should be conducted under anhydrous ("dry") conditions.[7]

Q4: What is the stability of dichloromaleic anhydride in the presence of bases?

Dichloromaleic anhydride is incompatible with bases.[3] Bases, such as sodium hydroxide or

organic amines, can catalyze its decomposition or react with it directly.[3][8] Amines, in

particular, will react via nucleophilic acyl substitution to form N-substituted amides and a

carboxylate salt.[9][10][11]

Q5: What are the primary hazards associated with handling dichloromaleic anhydride?

This compound can cause skin irritation, serious eye irritation, and may cause respiratory

irritation if inhaled.[3][12] Appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat, must be worn.[4] All handling should be

performed in a well-ventilated area or a chemical fume hood.[4]

Troubleshooting Guides
Issue 1: Inconsistent experimental results or low yield.

Possible Cause: The dichloromaleic anhydride may have been compromised by exposure

to moisture, leading to hydrolysis.

Solution:

Verify Storage: Ensure the reagent is stored in a tightly sealed container in a desiccator or

dry environment.

Use Anhydrous Conditions: Dry all glassware in an oven before use and cool under a

stream of inert gas (like nitrogen or argon). Use anhydrous solvents for your reaction.[13]

Fresh Reagent: If moisture contamination is suspected, use a freshly opened bottle of

dichloromaleic anhydride or purify the existing material, for example by sublimation.[14]
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Issue 2: Formation of unexpected side products when reacting with a nucleophile.

Possible Cause: If the nucleophile is a primary or secondary amine, it will react with the

anhydride. If your reaction involves other nucleophiles in the presence of trace amounts of

water or amine impurities, side reactions can occur.

Solution:

Purify Reagents: Ensure all starting materials, including solvents and other reagents, are

pure and free from water or amine contaminants.

Control Stoichiometry: Anhydrides react with two equivalents of an amine if the reaction is

not controlled; one to form the amide and the second to deprotonate the resulting

carboxylic acid.[10] Carefully control the stoichiometry of your reagents.

Temperature Control: Perform the reaction at a controlled, often low, temperature to

minimize side reactions.

Issue 3: The dichloromaleic anhydride appears discolored or has a clumpy texture.

Possible Cause: This can be a sign of degradation, likely due to improper storage and

exposure to moisture or other contaminants.

Solution:

Do Not Use: It is best to discard the reagent according to your institution's hazardous

waste disposal protocols.[4]

Purification (Advanced Users): If necessary and feasible, the material can be purified.

Methods like sublimation or recrystallization from a suitable dry solvent like chloroform

have been reported.[14]
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Problem Encountered:
Low Yield / Inconsistent Results

Was reagent stored in a
tightly sealed, dry container?

Were anhydrous solvents
and dry glassware used?

Yes

Action: Use a new, sealed
bottle of the reagent.

No

Is the reagent
pure and free-flowing?

Yes

Action: Dry all glassware
and use anhydrous solvents.

No

Action: Purify reagent
(e.g., sublimation).

No

Problem Resolved

Yes
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Caption: Troubleshooting workflow for experimental issues.

Data Presentation
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Physical and Chemical Properties of Dichloromaleic
Anhydride

Property Value Reference(s)

CAS Registry Number 1122-17-4

Molecular Formula C₄Cl₂O₃

Molecular Weight 166.94 g/mol

Appearance
White to light yellow

powder/crystal

Melting Point 118 - 122 °C [1][15]

Boiling Point ~170.5 °C (at 760 mmHg) [1][16]

Density ~1.8 g/cm³ [1][16]

Incompatibilities
Water, bases, amines, strong

oxidizing agents, alcohols
[3]

Experimental Protocols
Protocol: General Procedure for the Hydrolysis of
Dichloromaleic Anhydride
This protocol describes the controlled hydrolysis of dichloromaleic anhydride to

dichloromaleic acid for illustrative purposes. Warning: Always handle dichloromaleic
anhydride in a fume hood while wearing appropriate PPE.

Objective: To convert dichloromaleic anhydride to dichloromaleic acid.

Materials:

Dichloromaleic anhydride

Distilled water

Anhydrous diethyl ether or other suitable organic solvent
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Round-bottom flask

Magnetic stirrer and stir bar

Condenser (optional, for heating)

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve a known quantity of dichloromaleic
anhydride in a minimal amount of a suitable solvent (e.g., diethyl ether) in which the

anhydride is soluble but the resulting acid is less so.

Addition of Water: While stirring the solution, slowly add a stoichiometric amount (1

equivalent) of distilled water dropwise. The reaction can be exothermic; control the addition

rate to maintain a steady temperature.

Reaction Time: Allow the mixture to stir at room temperature for 1-2 hours to ensure the

reaction goes to completion. The progress can be monitored by techniques like Thin Layer

Chromatography (TLC).

Workup:

Transfer the reaction mixture to a separatory funnel.

If the product precipitates, it can be isolated by filtration. Otherwise, extract the aqueous

layer (if any) with the organic solvent.

Combine the organic layers and dry over anhydrous magnesium sulfate.

Isolation: Filter off the drying agent and remove the solvent using a rotary evaporator to yield

the crude dichloromaleic acid.
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Purification: The crude product can be purified by recrystallization from an appropriate

solvent system.

Hydrolysis Reaction Pathway

Reactants

Product

Dichloromaleic Anhydride

Dichloromaleic Acid

 Hydrolysis 

Water (H₂O)

Click to download full resolution via product page

Caption: Hydrolysis of dichloromaleic anhydride.

Mandatory Visualizations
Reaction with Amines
The reaction of dichloromaleic anhydride with a primary amine (R-NH₂) proceeds via

nucleophilic acyl substitution. The amine attacks one of the carbonyl carbons, leading to the

opening of the anhydride ring to form an amide and a carboxylic acid.
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Dichloromaleic Anhydride + Primary Amine (R-NH₂)

Tetrahedral Intermediate

Nucleophilic Attack

Amide + Carboxylic Acid

Ring Opening
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Caption: Reaction pathway of dichloromaleic anhydride with an amine.

Recommended Handling Workflow
This workflow outlines the critical steps for safely handling dichloromaleic anhydride to

maintain its stability and ensure user safety.
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Preparation:
Wear PPE (Gloves, Goggles)

Work in Fume Hood

Handling:
Use dry glassware

Work under inert gas

Reaction:
Use anhydrous solvents

Control temperature

Storage:
Seal container tightly

Store in cool, dry place

Disposal:
Dispose of waste according

to safety regulations

Click to download full resolution via product page

Caption: Safe handling workflow for dichloromaleic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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